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Compound of Interest

Compound Name: Dihydromorin

Cat. No.: B179768

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of
dihydromorin, a flavonoid compound. Adherence to these procedures is vital for personnel
safety and environmental protection.

Dihydromorin Hazard Profile

While comprehensive quantitative toxicity and environmental hazard data for dihydromorin
are not readily available in published safety data sheets, the compound is classified under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the
following hazard statements.[1] This information dictates the necessary precautions for
handling and disposal.
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GHS Hazard
Hazard Category Statement (H- Signal Word Pictogram
phrase)
o H302: Harmful if )
Acute Toxicity (Oral) Warning
swallowed
Skin H315: Causes skin )
. . o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o L Warning
Damage/Irritation eye irritation
Specific Target Organ H335: May cause ]
. : N Warning
Toxicity respiratory irritation
Acute Toxicity ,
No data available - -
(Dermal)
Aquatic Toxicity No data available - -

Quantitative data such as LD50 (median lethal dose) and environmental fate information are

not currently available in readily accessible safety data sheets.

Step-by-Step Disposal Protocol

The primary methods for the disposal of dihydromorin are through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[2] Under no

circumstances should dihydromorin or its containers be disposed of in regular trash or

discharged into the sewer system.[2]

1. Personal Protective Equipment (PPE):

o Before handling dihydromorin waste, ensure appropriate PPE is worn, including:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Laboratory coat
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. Waste Segregation and Collection:
Collect dihydromorin waste in a designated, properly labeled hazardous waste container.

The container must be made of a material compatible with dihydromorin and be in good
condition with a secure lid.

Do not mix dihydromorin waste with other incompatible chemical waste streams.
. Labeling of Hazardous Waste:
The waste container must be clearly labeled as "Hazardous Waste."

The label should include:

[¢]

The full chemical name: "Dihydromorin”

[e]

The quantity of waste

[e]

The date of waste generation

o

The location of origin (e.g., laboratory room number)

[¢]

The name and contact information of the principal investigator or responsible person.

[¢]

The appropriate hazard pictograms (Exclamation Mark).
. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from general laboratory traffic.

Ensure the storage area is cool and dry.
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the dihydromorin waste.
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» Follow all institutional procedures for hazardous waste disposal requests.
6. Decontamination of Empty Containers:

o Empty containers that held dihydromorin should be triple-rinsed with a suitable solvent
(e.g., ethanol or acetone).

e The rinsate from this process must be collected and disposed of as hazardous waste along
with the dihydromorin.

 After triple-rinsing, the container can be managed as non-hazardous waste, in accordance
with institutional policies. Deface the original label before disposal.

Disposal Workflow

The following diagram outlines the decision-making and operational process for the proper
disposal of dihydromorin waste.
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Caption: Dihydromorin Disposal Workflow.

By following these procedures, laboratory professionals can ensure the safe handling and
compliant disposal of dihydromorin, minimizing risks to themselves and the environment.
Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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